Cas no 590376-41-3 (4-Ethyl-5-(2-phenylethyl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-Ethyl-5-(2-phenylethyl)-4H-1,2,4-triazole-3-thiol
• CAS No: 590376-41-3
• MF: C₁₂H₁₅N₃S
• MW: 233.332600831985
• MDL: MFCD03946377
• CID: 871387
• PubChem ID: 675062
• Update Time: 2026-04-29

4-Ethyl-5-(2-phenylethyl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-Ethyl-5-phenethyl-4H-1,2,4-triazole-3-thiol
• 4-ethyl-3-(2-phenylethyl)-1H-1,2,4-triazole-5-thione
• 4-Ethyl-5-(2-phenylethyl)-4H-1,2,4-triazole-3-thiol
• 4-ethyl-5-(2-phenylethyl)-1,2,4-triazole-3-thiol
• AC1LDTKH
• CTK6E8998
• CTK8F5918
• MolPort-001-577-309
• ST053220

• MDL： MFCD03946377
• Inchi： InChI=1S/C12H15N3S/c1-2-15-11(13-14-12(15)16)9-8-10-6-4-3-5-7-10/h3-7H,2,8-9H2,1H3,(H,14,16)
• InChI Key： IHABNHSBRZLTSX-UHFFFAOYSA-N
• SMILES： CCN1C(=NN=C1S)CCC2=CC=CC=C2

Computed Properties

• Exact Mass: 233.09900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4

Experimental Properties

• Density: 1.18
• Boiling Point: 333.2°C at 760 mmHg
• Flash Point: 155.3°C
• Refractive Index: 1.629
• PSA: 69.51000
• LogP: 2.37190

4-Ethyl-5-(2-phenylethyl)-4H-1,2,4-triazole-3-thiol Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 4-Ethyl-5-(2-phenylethyl)-4H-1,2,4-triazole-3-thiol

4-Ethyl-5-(2-phenylethyl)-4H-1,2,4-triazole-3-thiol (CAS No. 590376-41-3): A Comprehensive Overview

4-Ethyl-5-(2-phenylethyl)-4H-1,2,4-triazole-3-thiol (CAS No. 590376-41-3) is a compound of significant interest in the field of organic chemistry and materials science. This compound belongs to the class of triazoles, which are heterocyclic aromatic compounds with a wide range of applications in pharmaceuticals, agrochemicals, and advanced materials. The structure of this compound features a triazole ring substituted with an ethyl group at position 4 and a phenylethyl group at position 5, along with a thiol (-SH) group at position 3. These substituents contribute to its unique chemical properties and reactivity.

The synthesis of 4-Ethyl-5-(2-phenylethyl)-4H-1,2,4-triazole-3-thiol involves a multi-step process that typically begins with the preparation of the triazole core. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds. For instance, the use of transition metal catalysts has been reported to enhance the yield and purity of triazole derivatives. The thiol group at position 3 plays a crucial role in the compound's reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

One of the most promising applications of 4-Ethyl-5-(2-phenylethyl)-4H-1,2,4-triazole-3-thiol lies in its potential as a building block for advanced materials. Researchers have explored its use in the development of coordination polymers and metalloorganic frameworks (MOFs). The thiol group facilitates metal-ligand interactions, enabling the formation of robust and versatile structures. Recent studies have demonstrated that incorporating this compound into MOFs can enhance their stability and functionality, making them suitable for gas storage and catalytic applications.

In addition to its role in materials science, 4-Ethyl-5-(2-phenylethyl)-4H-1,2,4-triazole-3-thiol has shown potential in medicinal chemistry. The triazole ring is known for its ability to act as a hydrogen bond donor or acceptor, which is advantageous in drug design. The phenylethyl substituent introduces additional hydrophobicity to the molecule, which can improve its bioavailability. Recent computational studies have highlighted its potential as a lead compound for anti-inflammatory and anticancer drug development.

The physical properties of CAS No. 590376-41-3 are also worth noting. Its melting point and solubility characteristics make it suitable for various chemical transformations. The compound exhibits moderate solubility in common organic solvents such as dichloromethane and acetonitrile, which facilitates its use in solution-phase reactions. Its stability under different conditions has been thoroughly investigated, ensuring its reliability as a reagent in both academic and industrial settings.

From an environmental perspective, understanding the degradation pathways of 4-Ethyl-5-(2-phenylethyl)-4H-1,2,4-triazole-3-thiol is crucial for assessing its ecological impact. Recent studies have shown that under aerobic conditions, the compound undergoes microbial degradation through oxidative mechanisms. This information is essential for designing sustainable synthetic routes and waste management strategies.

In conclusion, CAS No. 590376-41-3, or 4-Ethyl